Cas no 7635-25-8 ((3beta,5alpha)-3,17,21-trihydroxypregnan-20-one)

(3beta,5alpha)-3,17,21-trihydroxypregnan-20-one structure
7635-25-8 structure
Product Name:(3beta,5alpha)-3,17,21-trihydroxypregnan-20-one
CAS No:7635-25-8
MF:C21H34O4
MW:350.492267131805
CID:2016390
PubChem ID:13986157
Update Time:2025-04-21

(3beta,5alpha)-3,17,21-trihydroxypregnan-20-one Chemical and Physical Properties

Names and Identifiers

    • (3beta,5alpha)-3,17,21-trihydroxypregnan-20-one
    • (3beta,5alpha,17alphaOH)-3,17,21-Trihydroxypregnan-20-one
    • 3beta,17,21-Trihydroxy-5alpha-pregnan-20-on
    • 3beta,17,21-trihydroxy-5alpha-pregnan-20-one
    • 3beta,5alpha-Tetrahydro Reichstein's Substance S
    • 3beta.17.21-Trihydroxy-5alpha-pregnanon-(20)
    • 5alpha-pregnan-3beta,17alpha,21-triol-20-one
    • DTXSID501264541
    • Pregnan-20-one, 3,17,21-trihydroxy-, (3I+/-)-
    • 7635-25-8
    • Inchi: 1S/C21H34O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h13-17,22-23,25H,3-12H2,1-2H3/t13?,14-,15-,16+,17+,19+,20+,21+/m1/s1
    • InChI Key: UPTAPIKFKZGAGM-RBYPUMCWSA-N
    • SMILES: O[C@]1(C(CO)=O)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](CC3CC[C@H]12)O

Computed Properties

  • Exact Mass: 350.24570956Da
  • Monoisotopic Mass: 350.24570956Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 77.8Ų
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